1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 1-butan-2-yl-3-methylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C11H20O/c1-4-10(3)11(8-12)6-5-9(2)7-11/h8-10H,4-7H2,1-3H3
• InChI Key: HJOIBPUYFJFNJI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1(CCC(C1)C)C=O

Description

1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde is a bicyclic aldehyde featuring a cyclopentane ring substituted with a methyl group at position 3 and a butan-2-yl group at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the alkylation of cyclopentanone with butan-2-yl bromide in the presence of a strong base such as sodium hydride. The resulting intermediate is then subjected to a formylation reaction using a formylating agent like ethyl formate under acidic conditions to introduce the aldehyde group.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. Catalytic hydrogenation and selective oxidation steps are often employed to achieve the desired product efficiently.

Chemical Reactions Analysis

Types of Reactions: 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the carbon adjacent to the aldehyde group.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydride in dimethyl sulfoxide (DMSO).

Major Products Formed:

Oxidation: 1-(Butan-2-yl)-3-methylcyclopentane-1-carboxylic acid.

Reduction: 1-(Butan-2-yl)-3-methylcyclopentane-1-methanol.

Scientific Research Applications

1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and as a probe for studying enzyme mechanisms.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and as a precursor for the synthesis of fragrances and flavoring agents.

Mechanism of Action

The mechanism by which 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde exerts its effects involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity. This interaction can modulate various biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

The following comparison focuses on structural analogs and derivatives with shared functional groups or substituents, highlighting differences in molecular properties, reactivity, and applications.

Structural Analogs of Cyclopentane-Carbaldehydes

Compound Name	Substituents	Molecular Formula	Key Features/Applications	Reference
(1S,3S)-3-methylcyclopentane-1-carbaldehyde	Methyl at C3, aldehyde at C1	C₇H₁₂O	Chiral center at C1 and C3; potential asymmetric synthesis applications .
1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde	Hydroxypropan-2-yl at C1, methyl at C3	C₁₀H₁₈O₂	Hydroxyl group introduces hydrogen-bonding capacity; limited commercial availability .

Key Differences :

• Reactivity : The aldehyde group in both compounds enables nucleophilic additions (e.g., Grignard reactions), but the butan-2-yl group may stabilize intermediates via hydrophobic interactions .

Butan-2-yl-Substituted Compounds

Compound Name	Core Structure	Functional Group	Applications	Reference
(2R)-Butan-2-yl (Z)-dodec-5-enoate	Fatty acid ester	Ester	Sex attractant for Zygaenidae moths .
1-(Butan-2-yl)-1H-pyrazole-4-carbaldehyde	Pyrazole ring	Aldehyde	Intermediate in heterocyclic synthesis .

Key Differences :

• Biological Activity : Butan-2-yl esters (e.g., EFETOV-S-5) exhibit species-specific pheromone activity, whereas the aldehyde group in the target compound may limit biological utility due to higher reactivity .
• Synthetic Utility : The pyrazole-carbaldehyde analog demonstrates the versatility of butan-2-yl groups in stabilizing heterocyclic frameworks, a property that could extend to the target compound .

Physicochemical Properties

Property	1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde	(1S,3S)-3-methylcyclopentane-1-carbaldehyde	1-(Butan-2-yl)-1H-pyrazole-4-carbaldehyde
Molecular Weight	~154.2 g/mol (estimated)	112.17 g/mol	152.2 g/mol
Boiling Point	Not reported	Not reported	Not reported
Solubility	Likely low in water (hydrophobic substituents)	Moderate in organic solvents	Soluble in DMSO, ethanol

Insights :

• The butan-2-yl group contributes to increased hydrophobicity compared to simpler cyclopentane derivatives, impacting solubility and chromatographic behavior .

Biological Activity

1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde is a compound of interest due to its potential biological activities. This article reviews its biological activity, focusing on antioxidant properties, cytotoxicity, and potential therapeutic applications based on recent studies.

Chemical Structure and Properties

The molecular structure of 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde features a cyclopentane ring substituted with an aldehyde group and an alkyl chain, which may influence its biological interactions. Understanding the structure is crucial for elucidating its mechanisms of action.

Antioxidant Activity

Recent studies have highlighted the antioxidant potential of compounds similar to 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde. Antioxidants are vital in combating oxidative stress, which is linked to various chronic diseases.

Antioxidant Assays

• DPPH Assay : This assay measures the ability of compounds to scavenge free radicals. The lower the IC50 value, the higher the antioxidant activity.
• FRAP Assay : This assesses the reducing power of antioxidants. Higher reducing power indicates better antioxidant capability.
• ABTS Assay : This evaluates the capacity to neutralize ABTS radical cations.

Assay Type	IC50 Value (μg/ml)	Remarks
DPPH	25.17	High activity observed
FRAP	234.58	Significant reducing power
ABTS	28.19	Strong scavenging ability

These results suggest that compounds related to 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde exhibit considerable antioxidant properties, potentially contributing to health benefits by mitigating oxidative stress-related diseases .

Cytotoxicity and Anticancer Potential

The cytotoxic effects of similar compounds have been investigated against various cancer cell lines, highlighting their potential as anticancer agents.

Cytotoxicity Studies

In vitro studies have shown that certain derivatives can inhibit cancer cell proliferation by targeting specific pathways involved in tumor growth, such as the VEGFR-2 signaling pathway.

Compound	Cell Line	IC50 Value (μM)	Mechanism
Compound 4b	HeLa (cervical cancer)	10	Induces apoptosis and cell cycle arrest
Compound 4b	HepG2 (liver cancer)	15	Inhibits VEGFR-2 kinase activity

The most effective compound in these studies demonstrated significant cytotoxicity against HeLa cells, indicating that modifications to the cyclopentane structure can enhance biological activity .

Case Studies

Several case studies have documented the biological effects of compounds structurally related to 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde:

• Study on Antioxidant Activity : A study found that extracts containing similar compounds exhibited a reduction in oxidative stress markers in vivo, suggesting a protective effect against cellular damage.
• Cancer Treatment Research : Another study revealed that derivatives could effectively inhibit tumor growth in animal models by inducing apoptosis in cancer cells through caspase activation pathways.